Cas no 1311996-93-6 (2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide
• CAS No: 1311996-93-6
• MF: C₁₃H₁₅ClN₂O₂S
• MW: 298.788400888443
• CID: 6411358
• PubChem ID: 53564022
• Update Time: 2025-06-13

2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide
• EN300-26577071
• 1311996-93-6
• Z2865990593

• Inchi： 1S/C13H15ClN2O2S/c1-2-16(10-5-9-15)19(17,18)11-8-12-6-3-4-7-13(12)14/h3-4,6-8,11H,2,5,10H2,1H3/b11-8+
• InChI Key： UGFGGXWMWDCFDN-DHZHZOJOSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(N(CC)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 298.0542766g/mol
• Monoisotopic Mass: 298.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide

Introduction to 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide (CAS No. 1311996-93-6)

2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide, identified by its Chemical Abstracts Service Number (CAS No. 1311996-93-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its aromatic ring system, cyanoethyl and ethyl substituents, and sulfonamide functional group, contribute to its unique chemical properties and biological interactions.

The sulfonamide moiety in this compound is a critical pharmacophore that has been extensively studied for its ability to modulate enzyme activity and cellular processes. Sulfonamides are renowned for their broad spectrum of biological effects, ranging from antimicrobial properties to more complex mechanisms involving inhibition of metabolic pathways. The presence of a chlorophenyl group at the 2-position enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. This feature is particularly important in drug design, as it can optimize bioavailability and target specificity.

The cyanoethyl and ethylethene-1-sulfonamide substituents further contribute to the compound's complexity and potential biological activity. The cyanoethyl group introduces a polar electron-withdrawing moiety, which can affect the molecule's reactivity and interaction with biological targets. Meanwhile, the ethylethene-1-sulfonamide portion adds another layer of functional diversity, enabling potential hydrogen bonding interactions with biomolecules. These structural elements collectively make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel sulfonamide derivatives with enhanced pharmacological properties. The compound in question has been explored in several preclinical studies aimed at identifying new therapeutic agents for various diseases. One of the most compelling areas of research involves its potential application in oncology. Preliminary studies suggest that 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival. These findings are particularly intriguing given the high unmet medical needs in oncology and the ongoing efforts to develop targeted therapies.

Another area of interest is the compound's potential role in neurodegenerative diseases. The sulfonamide scaffold has been associated with compounds that modulate neurotransmitter systems, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. While much of the research on this compound is still in its early stages, the preliminary data are promising enough to warrant further investigation into its neuroprotective properties. This includes exploring how it interacts with specific proteins and enzymes implicated in these diseases.

The synthesis of 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide is also an area of active research. Chemists have developed several synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require careful optimization to ensure reproducibility and scalability. The development of efficient synthetic pathways is crucial for advancing preclinical studies and eventual clinical trials. Additionally, advances in synthetic chemistry have enabled the preparation of analogs of this compound, allowing researchers to fine-tune its properties for specific applications.

One of the key challenges in studying this compound is understanding its mechanism of action at a molecular level. This requires sophisticated techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling. By elucidating how this molecule interacts with biological targets, researchers can gain insights into its therapeutic potential and identify ways to improve its efficacy and selectivity. Such structural insights are also valuable for designing next-generation derivatives with enhanced properties.

The pharmacokinetic profile of 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide is another critical aspect that has been examined in preclinical studies. Researchers have investigated its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) using both in vitro and in vivo models. These studies aim to provide a comprehensive understanding of how the compound behaves within an organism and identify any potential safety concerns. A thorough ADME/ADMET analysis is essential before moving into clinical trials, as it helps predict drug performance and optimize dosing regimens.

The regulatory landscape for novel pharmaceutical compounds like 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide is also an important consideration. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation demonstrating safety and efficacy before approving a new drug for clinical use. This includes preclinical data from multiple animal models as well as results from human clinical trials. Navigating these regulatory requirements can be complex but is essential for bringing new therapies to patients who need them.

In conclusion, 2-(2-chlorophenyl)-N-(2-cyanoethyl)-N-ethylethene-1-sulfonamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines several pharmacophores that contribute to its biological activity across multiple therapeutic areas including oncology and neurodegenerative diseases. While much remains to be discovered about its full potential, this molecule exemplifies the importance of innovative research in medicinal chemistry toward developing new treatments for human disease.